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Methyl 5-(2-thienyl)isoxazole-3-

carboxylate

Cat. No.: B1269993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-(2-thienyl)isoxazole-3-carboxylate is a heterocyclic compound of significant interest

in medicinal chemistry. Its structural motif, featuring both a thiophene and an isoxazole ring, is

a key pharmacophore in various biologically active molecules. This technical guide provides a

comprehensive overview of the known chemical properties, a plausible synthetic route, and the

potential biological significance of this compound, with a focus on its role as a potential

modulator of the estrogen receptor alpha (ERα) signaling pathway. Due to the limited

availability of specific experimental data in publicly accessible literature, this guide also draws

upon established knowledge of structurally related compounds to provide a robust theoretical

and practical framework for researchers.

Chemical Properties
Methyl 5-(2-thienyl)isoxazole-3-carboxylate is a solid organic compound. While specific,

experimentally determined quantitative data such as melting and boiling points are not widely

reported in the literature, its fundamental chemical identifiers and properties have been

established.

Table 1: Core Chemical and Physical Properties
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Property Value Source

CAS Number 517870-23-4 N/A

Molecular Formula C₉H₇NO₃S N/A

Molecular Weight 209.22 g/mol N/A

Physical Form Solid N/A

Purity (typical) >97% N/A

Storage Conditions 2-8°C, dry, dark N/A

Table 2: Spectroscopic Data

Technique Data

¹H NMR Data not available in searched literature.

¹³C NMR Data not available in searched literature.

Infrared (IR) Data not available in searched literature.

Mass Spectrometry (MS) Data not available in searched literature.

Note: The absence of specific spectral data in this table reflects its unavailability in the publicly

accessible scientific literature at the time of this review. Researchers are advised to perform

their own analytical characterization upon synthesis.

Synthesis and Experimental Protocols
The synthesis of methyl 5-(2-thienyl)isoxazole-3-carboxylate can be approached through

established methods for isoxazole ring formation, most notably via 1,3-dipolar cycloaddition

reactions. A general, plausible experimental workflow is outlined below.

General Synthetic Workflow
The synthesis of isoxazole-3-carboxylates often involves the reaction of a nitrile oxide with an

alkyne. In this case, the thiophene-containing nitrile oxide would be reacted with methyl
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propiolate.
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Preparation of Thiophene-2-carbonitrile Oxide

1,3-Dipolar Cycloaddition

Purification

Thiophene-2-carboxaldehyde oxime

Thiophene-2-carbonitrile oxide

Oxidation
(e.g., NCS, t-BuOCl)

Cycloaddition Reaction

Methyl propiolate

Methyl 5-(2-thienyl)isoxazole-3-carboxylate

Column Chromatography
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 5-(2-
thienyl)isoxazole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-chemical-properties
https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-chemical-properties
https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-chemical-properties
https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

